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Introduction
Sculponeatic acid is a novel A-ring contracted oleanane triterpenoid.[1] Since its discovery, it

has garnered interest within the scientific community for its unique chemical structure. This

technical guide provides a comprehensive overview of the available scientific information

regarding sculponeatic acid, focusing on its discovery, origin, and chemical properties. It is

important to note that while the structure of sculponeatic acid has been elucidated, there is a

significant lack of publicly available data on its specific biological activities, quantitative metrics

such as IC50 values, and its mechanism of action, including any involvement in signaling

pathways.

Discovery and Origin
Sculponeatic acid was first isolated from the plant Isodon sculponeatus, a perennial herb

distributed widely in southern China.[2] The discovery was reported in a 2009 publication in the

Chemical & Pharmaceutical Bulletin by Wang F., Li X.M., and Liu J.K.[1][3] This compound

represents the first reported natural occurrence of an A-ring contracted oleanane triterpenoid.

[1]

Isodon sculponeatus, belonging to the Lamiaceae family, has a history of use in folk medicine

for treating conditions like dysentery and beriberi.[2] Phytochemical investigations of this plant

have revealed a rich diversity of bioactive compounds, primarily ent-kaurane diterpenoids.[2]
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Chemical Properties
The chemical structure of sculponeatic acid was elucidated through extensive spectroscopic

analysis.[1] Key properties are summarized in the table below.

Property Value Reference

Chemical Name Sculponeatic acid [1]

CAS Number 1169806-02-3 [3]

Molecular Formula C30H46O4 [3]

Molecular Weight 470.68 g/mol [3]

Class
A-ring contracted oleanane

triterpenoid
[1][3]

Biological Activity: A Knowledge Gap
A thorough review of the scientific literature reveals a notable absence of specific quantitative

data on the biological activity of sculponeatic acid. While other compounds isolated from

Isodon sculponeatus have demonstrated cytotoxic and anti-inflammatory activities, no such

studies have been published for sculponeatic acid itself.[2]

General Biological Activities of Oleanane Triterpenoids
To provide context for potential future research, the broader class of oleanane triterpenes, to

which sculponeatic acid belongs, is known to exhibit a wide range of pharmacological effects.

These include, but are not limited to:

Anti-inflammatory activity: Many oleanane triterpenoids have been shown to possess anti-

inflammatory properties.

Anticancer activity: Some oleanane derivatives have demonstrated cytotoxicity against

various cancer cell lines.

Hepatoprotective effects: Certain compounds in this class have been investigated for their

ability to protect the liver from damage.
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Antimicrobial and antiviral properties: Various oleanane triterpenoids have shown activity

against bacteria, fungi, and viruses.

It is crucial to reiterate that these are general activities of the oleanane triterpenoid class, and

specific studies are required to determine if sculponeatic acid exhibits any of these effects.

Experimental Protocols: A Representative
Methodology
While the specific, detailed experimental protocol for the isolation of sculponeatic acid from

the original research paper by Wang et al. (2009) is not readily available in the public domain, a

general methodology for the isolation of triterpenoids from a plant source can be outlined. The

following is a representative workflow.

General Workflow for Triterpenoid Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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